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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-2,2-

dimethylpropanoate

Cat. No.: B186381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl 3-hydroxy-2,2-dimethylpropanoate (CAS: 14002-73-4).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

I. Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin, and eye contact.

The following table summarizes the required PPE for handling this substance.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles
Must be worn at all times to

protect against splashes.[1]

Hand Protection Chemical-Resistant Gloves

Protective gloves are required.

[1] Nitrile or neoprene gloves

are recommended. Always

inspect gloves for degradation

or punctures before use.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against spills.

Respiratory Protection Fume Hood or Respirator

All handling of Ethyl 3-hydroxy-

2,2-dimethylpropanoate should

occur in a well-ventilated area,

preferably within a chemical

fume hood to minimize vapor

inhalation.

II. Hazard Identification and Precautionary Measures
Ethyl 3-hydroxy-2,2-dimethylpropanoate is classified with the following hazards,

necessitating specific precautionary actions.
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Hazard Statement Description Precautionary Statement

H302 Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

H315 Causes skin irritation

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

H319 Causes serious eye irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

H332 Harmful if inhaled P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a
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POISON CENTER or

doctor/physician if you feel

unwell.

H335 May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

III. Operational and Disposal Plans
Safe Handling Protocol
A systematic approach to handling is crucial for safety. The following workflow outlines the

necessary steps from preparation to cleanup.
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Safe Handling Workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Dispense Chemical in Fume Hood

Begin Work

Perform Experiment

Close Container Tightly

Decontaminate Work Area

Complete Work

Segregate Waste

Dispose of Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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